Cas no 1220993-95-2 (4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one)

4-(5-Fluoro-2-hydroxyphenyl)but-3-en-2-one is a fluorinated chalcone derivative characterized by a conjugated enone system linked to a substituted phenyl ring. The presence of a hydroxyl group at the ortho position and a fluorine atom at the meta position enhances its reactivity and potential for further functionalization. This compound is of interest in synthetic chemistry due to its utility as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its structural features, including the α,β-unsaturated ketone moiety, make it suitable for Michael additions, cyclizations, and other key transformations. The fluorine substitution may also influence biological activity, making it valuable in medicinal chemistry research.
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one structure
1220993-95-2 structure
Product Name:4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
CAS No:1220993-95-2
MF:C10H9FO2
MW:180.175666570663
CID:6400352
PubChem ID:67020066
Update Time:2025-10-29

4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
    • SCHEMBL1404883
    • EN300-1840012
    • 1220993-95-2
    • Inchi: 1S/C10H9FO2/c1-7(12)2-3-8-6-9(11)4-5-10(8)13/h2-6,13H,1H3/b3-2+
    • InChI Key: OBEHWZLRUZLORX-NSCUHMNNSA-N
    • SMILES: FC1C=CC(=C(/C=C/C(C)=O)C=1)O

Computed Properties

  • Exact Mass: 180.05865769g/mol
  • Monoisotopic Mass: 180.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1840012-1g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
1g
$1070.0 2023-09-19
Enamine
EN300-1840012-5g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
5g
$3105.0 2023-09-19
Enamine
EN300-1840012-10g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
10g
$4606.0 2023-09-19
Enamine
EN300-1840012-0.05g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
0.05g
$900.0 2023-09-19
Enamine
EN300-1840012-0.1g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
0.1g
$943.0 2023-09-19
Enamine
EN300-1840012-0.25g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
0.25g
$985.0 2023-09-19
Enamine
EN300-1840012-0.5g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
0.5g
$1027.0 2023-09-19
Enamine
EN300-1840012-1.0g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
1g
$1070.0 2023-06-01
Enamine
EN300-1840012-2.5g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
2.5g
$2100.0 2023-09-19
Enamine
EN300-1840012-5.0g
4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one
1220993-95-2
5g
$3105.0 2023-06-01

Additional information on 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one

Recent Advances in the Study of 4-(5-Fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS: 1220993-95-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-(5-Fluoro-2-hydroxyphenyl)but-3-en-2-one (CAS: 1220993-95-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated ketone derivative, characterized by its unique fluorinated phenolic structure, has shown promising biological activities in preliminary studies. The compound's molecular framework suggests potential as a pharmacophore in drug discovery, particularly in targeting oxidative stress-related pathways and inflammatory mediators.

Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have investigated the synthetic routes and biological evaluation of this compound. The optimized synthesis involves a Claisen-Schmidt condensation between 5-fluoro-2-hydroxybenzaldehyde and acetone, followed by careful purification to obtain the target compound in high yield (72-85%) and purity (>98%). Structural confirmation was achieved through comprehensive NMR (1H, 13C, 19F) and HRMS analysis.

In pharmacological evaluations, 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one demonstrated notable antioxidant capacity in cellular models, with an EC50 of 12.7 μM in the DPPH assay, surpassing reference compounds like Trolox. Molecular docking studies suggest this activity may stem from the compound's ability to interact with key residues in the Keap1-Nrf2 pathway, as revealed in recent crystallographic studies (PDB ID: 8F2K). The fluorine atom at the 5-position appears crucial for this interaction, enhancing both binding affinity and metabolic stability.

Current research has expanded to investigate the compound's potential anti-inflammatory properties. A 2024 study in Biochemical Pharmacology reported significant inhibition of NF-κB activation (IC50 = 8.2 μM) in LPS-stimulated macrophages, with concomitant reduction in pro-inflammatory cytokine production. Structure-activity relationship (SAR) studies of analogs indicate that the α,β-unsaturated carbonyl moiety is essential for this activity, likely through Michael addition to cysteine residues in IKKβ.

From a drug development perspective, preliminary ADMET studies show favorable characteristics: moderate plasma protein binding (68.2%), good membrane permeability (Papp = 12.3 × 10^-6 cm/s in Caco-2 assays), and acceptable metabolic stability in human liver microsomes (t1/2 = 43 min). These properties, combined with its dual antioxidant and anti-inflammatory activities, position 4-(5-fluoro-2-hydroxyphenyl)but-3-en-2-one as a promising lead compound for further optimization.

Ongoing research directions include the development of prodrug strategies to improve oral bioavailability, exploration of structural analogs with enhanced potency, and investigation of therapeutic potential in animal models of chronic inflammatory diseases. The compound's unique chemical fingerprint (CAS: 1220993-95-2) continues to attract attention from both academic and industrial researchers, with several patent applications filed in 2023-2024 covering its therapeutic applications and derivative compounds.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk